Cas no 2092231-14-4 (3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol)

• Product Name: 3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol
• CAS No: 2092231-14-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5723055
• PubChem ID: 121214237
• Update Time: 2025-05-19

3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• starbld0023140
• 3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol
• AKOS026724736
• F2198-6198
• 2092231-14-4
• 5-cyclobutyl-2-prop-2-ynyl-1H-pyrazol-3-one
• 1H-Pyrazol-5-ol, 3-cyclobutyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C10H12N2O/c1-2-6-12-10(13)7-9(11-12)8-4-3-5-8/h1,7-8,11H,3-6H2
• InChI Key： SGWQRMHQPAJWEP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CCC2)NN1CC#C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 334.5±37.0 °C(Predicted)
• pka: 8.53±0.50(Predicted)

Additional information on 3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol

Introduction to 3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol (CAS No. 2092231-14-4)

3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its promising biological activities and synthetic versatility. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2092231-14-4, belongs to the pyrazole class of molecules, which are well-documented for their wide-ranging pharmacological properties. The presence of both cyclobutyl and propargyl substituents in its molecular framework imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol consists of a pyrazole core substituted at the 3-position with a cyclobutyl group and at the 1-position with a propargyl group. This arrangement creates a rigid bicyclic system with potential for diverse interactions with biological targets. The pyrazole ring is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity in drug design. Additionally, the propargyl group introduces a terminal alkyne functionality, which can participate in further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol as a lead compound for developing novel therapeutic agents. Studies have demonstrated that the cyclobutyl moiety enhances metabolic stability, while the propargyl group provides a handle for further derivatization. These features make it an attractive candidate for exploring new pharmacophores targeting various diseases.

In the realm of pharmacological research, compounds derived from pyrazole scaffolds have shown efficacy against a multitude of therapeutic targets, including enzymes, receptors, and ion channels. The structural motif of 3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol suggests potential applications in areas such as anti-inflammatory, anti-viral, and anticancer therapies. For instance, modifications to the cyclobutyl ring could fine-tune binding interactions with protein targets, while the propargyl group could be utilized to link the molecule to other pharmacophores or to enhance its solubility.

One particularly intriguing aspect of this compound is its potential role in drug repurposing. Given the extensive knowledge base on pyrazole derivatives, researchers can leverage existing data to predict new therapeutic uses for 3-cyclobutyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-ol. This approach can significantly reduce the time and cost associated with drug discovery by identifying novel applications for known chemical entities. Moreover, the compound’s structural features may allow it to interact with multiple targets simultaneously, offering a multitargeted approach that could be more effective than single-target therapies.

The synthetic pathways for preparing 3-cyclobutyl-1-(prop-2-yne-l)-lH-pyrazol-l -ol have been optimized to ensure high yields and purity. Traditional methods involving cycloadditions, condensations, and functional group transformations have been employed to construct the desired molecule efficiently. Recent studies have also explored catalytic methods that minimize waste and improve sustainability, aligning with green chemistry principles. These advancements not only facilitate access to this compound but also contribute to the broader effort of developing environmentally friendly synthetic strategies.

From a biological activity perspective, preliminary studies indicate that derivatives of this compound exhibit interesting properties when tested against various disease models. For example, modifications at the 5-position of the pyrazole ring could modulate its interaction with biological targets, leading to enhanced efficacy or reduced toxicity. The cyclobutyl group’s rigidity may improve binding affinity by filling hydrophobic pockets in protein targets, while the propargyl group’s reactivity allows for further functionalization to fine-tune pharmacological effects.

The pharmaceutical industry is increasingly interested in heterocyclic compounds due to their diverse biological activities and synthetic flexibility. Pyrazoles are particularly well-studied for their role as pharmacophores in drug development. The unique combination of substituents in 3-cyclobutyl-l-(prop-l -yn-l)-lH-pyrazol-l -ol positions it as a promising candidate for future drug candidates. Its structural features offer opportunities for designing molecules with improved pharmacokinetic properties, such as enhanced solubility or prolonged half-life.

In conclusion,3-cyclobutyl-l-(prop-l -yn-l)-lH-pyrazol-l -ol (CAS No. 209223l -14-l) represents an exciting avenue for pharmaceutical research due to its unique structure and potential biological activities. Its combination of structural rigidity from the cyclobutyl group and reactivity from the propargyl moiety makes it a versatile scaffold for drug discovery. As computational methods continue to advance, this compound will likely play an increasingly important role in developing new therapeutic agents that address unmet medical needs.